2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide

• Molecular Formula: C11H8Cl2N2OS
• Molecular Weight: 287.2 g/mol
• IUPAC Name: 2-[2-(2,6-dichlorophenyl)-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C11H8Cl2N2OS/c12-7-2-1-3-8(13)10(7)11-15-6(5-17-11)4-9(14)16/h1-3,5H,4H2,(H2,14,16)
• InChI Key: QLXANEMYZZPHHO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C2=NC(=CS2)CC(=O)N)Cl

Description

2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide is a chemical compound that belongs to the thiazole family, which are known for their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide typically involves the following steps:

• Formation of the Thiazole Ring: : The thiazole ring can be synthesized through the reaction of a suitable halogenated precursor with thiourea. This reaction is usually carried out under acidic conditions.

• Introduction of the Dichlorophenyl Group: : The dichlorophenyl group is introduced through a substitution reaction, where a dichlorophenyl derivative reacts with the thiazole ring under specific conditions.

• Acetylation: : The final step involves the acetylation of the thiazole derivative to introduce the acetamide group.

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve large-scale reactions with optimized conditions to ensure high yield and purity. The use of catalysts and specific solvents can enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide can undergo various chemical reactions, including:

• Oxidation: : The compound can be oxidized to form derivatives with different functional groups.

• Reduction: : Reduction reactions can lead to the formation of reduced derivatives.

• Substitution: : Substitution reactions can introduce different substituents onto the thiazole ring or the phenyl group.

Common Reagents and Conditions

• Oxidation: : Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

• Reduction: : Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

• Substitution: : Various halogenating agents and nucleophiles can be used for substitution reactions.

Major Products Formed

Scientific Research Applications

• Chemistry: : The compound can be used as a building block for the synthesis of more complex molecules.

• Biology: : It has shown potential as a bioactive compound with antimicrobial, antifungal, and antiviral properties.

• Medicine: : Research has indicated its potential use in the development of new drugs, particularly in the treatment of infections and inflammatory conditions.

• Industry: : The compound can be used in the production of agrochemicals and other industrial applications.

Mechanism of Action

The mechanism by which 2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide exerts its effects involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, leading to biological responses such as inhibition of microbial growth or modulation of inflammatory processes.

Comparison with Similar Compounds

2-[2-(2,6-Dichlorophenyl)-1,3-thiazol-4-yl]acetamide can be compared with other thiazole derivatives, such as:

• Thiazole: : A versatile moiety contributing to the development of various drugs and biologically active agents.

• Indole Derivatives: : Known for their diverse biological activities, including antiviral, anti-inflammatory, and anticancer properties.